5-Ethenyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one

• IUPAC Name: 2-ethenyl-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C12H12N2OS/c1-2-9-13-11(15)10-7-5-3-4-6-8(7)16-12(10)14-9/h2H,1,3-6H2,(H,13,14,15)
• InChI Key: OVSHRHXQNLFAKR-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=NC2=C(C3=C(S2)CCCC3)C(=O)N1
• Molecular Formula: C12H12N2OS
• Molecular Weight: 232.30 g/mol

Description

5-Ethenyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one, also known as 5-ETD, is a heterocyclic compound belonging to the diazatricyclo family. It is a highly versatile compound with a wide range of potential applications in scientific research and laboratory experiments.

Scientific Research Applications

Crystal Structure and Synthetic Applications

Research has demonstrated the utility of similar tricyclic compounds in organic synthesis, highlighting their structural and chemical properties. For instance, the study by Magerramov et al. (2010) focused on the synthesis of ethyl 9-methyl-10-phenyl-11-thioxo-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-13-carboxylate, utilizing a three-component condensation approach. This work illustrates the productive synthesis methods and provides insights into the crystal structure and conformation properties of the compound, which are crucial for understanding its chemical behavior and potential applications (Magerramov et al., 2010).

Transition Metal-Free Synthesis

Another study by Jha et al. (2013) explored an efficient, environmentally benign, transition-metal-free synthesis of 7-oxa-2-azatricyclo[7.4.0.0(2,6)]trideca-1(9),10,12-trien-3-ones from biomass-derived levulinic acid. This research is particularly relevant for its demonstration of sustainable chemical synthesis, showcasing the development of novel polycyclic compounds using renewable resources (Jha et al., 2013).

Structural Insights through Temperature-Dependent Studies

Further, the work by Dutkiewicz et al. (2012) on the temperature-dependent ordering of the methyl group in the crystal structure of a related compound underscores the importance of structural analyses in understanding the physical and chemical properties of such complex molecules. These studies not only provide detailed insights into the molecular geometry and intermolecular interactions but also highlight the significance of temperature in influencing structural conformations (Dutkiewicz et al., 2012).